Cas no 460722-82-1 (7alpha-Hydroxyphlegmariurine B)

• Product name: 7alpha-Hydroxyphlegmariurine B
• CAS No: 460722-82-1
• MF: C₁₆H₂₃NO₃
• MW: 277.358724832535
• CID: 6767162

7alpha-Hydroxyphlegmariurine B Chemical and Physical Properties

Names and Identifiers

• 7alpha-Hydroxyphlegmariurine B

• Inchi： 1S/C16H23NO3/c1-11-8-15(19)17-6-2-4-12-13(5-3-7-17)16(20,9-11)10-14(12)18/h11,20H,2-10H2,1H3/t11-,16+/m0/s1
• InChI Key： DCCZKESPYJDDIO-MEDUHNTESA-N
• SMILES： [C@H]1(C[C@@]2(O)CC(C3=C2CCCN(CCC3)C(=O)C1)=O)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• XLogP3: -0.156

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Tertiary carboxylic acid amides